Cas no 944901-59-1 (2-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine)
![2-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine structure](https://ossimg.kuujia.com/scimg/945000/944901-59-1x500.png)
944901-59-1 structure
Product Name:2-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine
CAS No:944901-59-1
MF:C7H8ClN3
MW:169.611519813538
MDL:MFCD18434487
CID:796747
PubChem ID:22308484
Update Time:2025-04-19
2-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine
- Pyrido[4,3-d]pyrimidine,2-chloro-5,6,7,8-tetrahydro-
- 2-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine
- 2-Chloro-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidine
- PubChem15432
- AFGGDJZHKDARGC-UHFFFAOYSA-N
- FCH869699
- PB29662
- AX8158332
- ST24040350
- 901C591
- A844975
- 2-chloranyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine
- AS-68333
- DTXSID40624522
- EN300-383990
- MFCD09750205
- P10751
- SCHEMBL12878847
- CS-D0302
- J-508806
- 944901-59-1
- FT-0646751
- AKOS006327711
- 2-Chloro-5,6,7,8-tetrahydropyrido-[4,3-d]pyrimidine
- DB-079927
-
- MDL： MFCD18434487
- Inchi： 1S/C7H8ClN3/c8-7-10-4-5-3-9-2-1-6(5)11-7/h4,9H,1-3H2
- InChI Key： AFGGDJZHKDARGC-UHFFFAOYSA-N
- SMILES： ClC1N=CC2=C(CCNC2)N=1
Computed Properties
- Exact Mass: 169.04100
- Monoisotopic Mass: 169.0406750g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.8
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.6
Experimental Properties
- Boiling Point: 356.8℃ at 760 mmHg
- PSA: 37.81000
- LogP: 1.10450
2-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029188607-5g |
2-Chloro-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine |
944901-59-1 | 95% | 5g |
$2814.00 | 2023-08-31 | |
| Alichem | A029188607-10g |
2-Chloro-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine |
944901-59-1 | 95% | 10g |
$3899.40 | 2023-08-31 | |
| Alichem | A029188607-25g |
2-Chloro-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine |
944901-59-1 | 95% | 25g |
$6566.00 | 2023-08-31 | |
| ChemScence | CS-D0302-100mg |
Pyrido[4,3-d]pyrimidine, 2-chloro-5,6,7,8-tetrahydro- |
944901-59-1 | 100mg |
$222.0 | 2022-04-26 | ||
| ChemScence | CS-D0302-250mg |
Pyrido[4,3-d]pyrimidine, 2-chloro-5,6,7,8-tetrahydro- |
944901-59-1 | 250mg |
$370.0 | 2022-04-26 | ||
| ChemScence | CS-D0302-1g |
Pyrido[4,3-d]pyrimidine, 2-chloro-5,6,7,8-tetrahydro- |
944901-59-1 | 1g |
$740.0 | 2022-04-26 | ||
| ChemScence | CS-D0302-5g |
Pyrido[4,3-d]pyrimidine, 2-chloro-5,6,7,8-tetrahydro- |
944901-59-1 | 5g |
$2240.0 | 2022-04-26 | ||
| TRC | C276910-25mg |
2-Chloro-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine |
944901-59-1 | 25mg |
$ 320.00 | 2022-04-01 | ||
| TRC | C276910-50mg |
2-Chloro-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine |
944901-59-1 | 50mg |
$ 535.00 | 2022-04-01 | ||
| TRC | C276910-100mg |
2-Chloro-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine |
944901-59-1 | 100mg |
$ 845.00 | 2022-04-01 |
2-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:944901-59-1)2-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine
Order Number:A844975
Stock Status:in Stock
Quantity:250mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:04
Price ($):349.0
Email:sales@amadischem.com
2-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:944901-59-1)2-chloro-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine
Purity:99%
Quantity:250mg
Price ($):349.0